Cas no 38839-95-1 (aconosine)

• Product Name: aconosine
• CAS No: 38839-95-1
• MF: C₂₂H₃₅NO₄
• MW: 377.517606973648
• CID: 314336
• PubChem ID: 170126
• Update Time: 2025-04-19

aconosine Chemical and Physical Properties

Names and Identifiers

• aconosine
• 20-ethyl-1,16-dimethoxy-,(1-alpha,14-alpha,16-beta)-aconitane-14-diol
• acnosine
• 20-Ethyl-1α,16β-dimethoxyaconitane-8,14α-diol
• Aconitane-8,14-diol,20-ethyl-1,16-dimethoxy-, (1a,14a,16b)-
• 20-ethyl-1,16-dimethoxyaconitane-8,14-diol
• 1alpha, 16beta-Dimethoxy, 8beta,14alpha-dihydroxy, N-ethylaconitane hydrochloride
• 38839-95-1
• DTXSID60959626
• Aconitane-8,14-diol, 20-ethyl-1,16-dimethoxy-, (1-alpha,14-alpha,16-beta)-
• BRN 1491936
• 11-ethyl-6,16-dimethoxy-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecane-4,8-diol

• Inchi： 1S/C22H35NO4/c1-4-23-10-11-5-6-17(27-3)22-13(11)8-15(20(22)23)21(25)9-16(26-2)12-7-14(22)18(21)19(12)24/h11-20,24-25H,4-10H2,1-3H3
• InChI Key： VCOQRRVEIUTMFC-UHFFFAOYSA-N
• SMILES： OC12CC(C3C(C1C(C3)C13C(CCC4CN(CC)C1C2CC34)OC)O)OC

Computed Properties

• Exact Mass: 377.25700
• Monoisotopic Mass: 377.25660860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 12
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• PSA: 62.16000
• LogP: 1.45250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Lappaconitine-type diterpenoid alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Lappaconitine-type diterpenoid alkaloids